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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium mesoxalate trihydrate, the calcium salt of mesoxalic acid (also known as

ketomalonic acid), is a compound of interest in various fields, including biochemistry and

materials science. Its synthesis is crucial for studies related to its biological roles and potential

applications. This document provides a detailed, step-by-step protocol for the laboratory-scale

synthesis of calcium mesoxalate trihydrate via a precipitation reaction. The procedure

outlined is a representative method based on established principles of inorganic salt synthesis.

Chemical Reaction
The synthesis is based on the aqueous precipitation reaction between a soluble mesoxalate

salt (sodium mesoxalate) and a soluble calcium salt (calcium chloride). The reaction proceeds

as follows:

Na₂C₃O₅(aq) + CaCl₂(aq) + 3H₂O(l) → CaC₃O₅·3H₂O(s) + 2NaCl(aq)

Data Presentation
The following table summarizes the quantitative data for a representative synthesis of calcium
mesoxalate trihydrate.
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Parameter Value Notes

Reactants

Sodium Mesoxalate

Monohydrate
1.80 g

Formula: (HO)₂C(COONa)₂.

Note: Commercially available

"sodium mesoxalate" is often

the dihydrate form.

Calcium Chloride (Anhydrous) 1.11 g Formula: CaCl₂

Solvents

Deionized Water (for Sodium

Mesoxalate)
100 mL

Used to prepare a 0.1 M

solution.

Deionized Water (for Calcium

Chloride)
100 mL

Used to prepare a 0.1 M

solution.

Reaction Conditions

Temperature
Room Temperature (~20-25

°C)

Low temperatures can favor

the formation of higher

hydrates.

Reaction Time 1 hour For complete precipitation.

Product

Product Name Calcium Mesoxalate Trihydrate Formula: CaC₃O₅·3H₂O

Theoretical Yield ~1.96 g
Based on sodium mesoxalate

as the limiting reagent.

Appearance White crystalline solid

Experimental Protocol
This protocol details the step-by-step methodology for the synthesis of calcium mesoxalate
trihydrate.

Materials and Equipment:
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Sodium mesoxalate monohydrate (≥98%)

Calcium chloride (anhydrous, ≥96%)

Deionized water

Two 250 mL beakers

100 mL graduated cylinders

Magnetic stirrer and stir bar

Buchner funnel and filter paper (e.g., Whatman No. 1)

Vacuum flask

Spatula and weighing paper

Desiccator

Procedure:

Preparation of Reactant Solutions:

Sodium Mesoxalate Solution (0.1 M): Weigh out 1.80 g of sodium mesoxalate

monohydrate and dissolve it in 100 mL of deionized water in a 250 mL beaker. Stir until

fully dissolved.

Calcium Chloride Solution (0.1 M): Weigh out 1.11 g of anhydrous calcium chloride and

dissolve it in 100 mL of deionized water in a separate 250 mL beaker. Stir until fully

dissolved.

Precipitation Reaction:

Place the beaker containing the 100 mL of 0.1 M sodium mesoxalate solution on a

magnetic stirrer and add a stir bar.
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Slowly add the 100 mL of 0.1 M calcium chloride solution to the sodium mesoxalate

solution while stirring continuously.

A white precipitate of calcium mesoxalate trihydrate will form immediately.

Continue stirring the mixture at room temperature for 1 hour to ensure the reaction goes to

completion and to allow for crystal growth.

Isolation and Purification of the Product:

Set up a vacuum filtration apparatus with a Buchner funnel and filter paper.

Wet the filter paper with a small amount of deionized water to ensure a good seal.

Pour the suspension containing the precipitate into the Buchner funnel and apply a

vacuum.

Wash the collected solid with three portions of 20 mL of cold deionized water to remove

any soluble byproducts (e.g., sodium chloride).

After the final wash, allow the solid to be dried on the filter by pulling air through it for

approximately 15-20 minutes.

Drying and Storage:

Carefully transfer the filtered solid to a pre-weighed watch glass.

Dry the product in a desiccator over a suitable desiccant (e.g., silica gel) at room

temperature until a constant weight is achieved. Avoid high temperatures to prevent the

loss of water of hydration.

Once dry, weigh the final product and calculate the percentage yield.

Store the calcium mesoxalate trihydrate in a tightly sealed container at room

temperature.

Visualizations
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The following diagram illustrates the experimental workflow for the synthesis of calcium
mesoxalate trihydrate.
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Caption: Experimental workflow for the synthesis of Calcium Mesoxalate Trihydrate.

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
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[https://www.benchchem.com/product/b15550010#step-by-step-synthesis-protocol-for-
calcium-mesoxalate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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